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Get Quote

Methyl Nitrite Hazard Summary

Hazard Aspect Key Details

Toxicity &
Health Effects

Potent cyanotic agent; causes methemoglobinemia, leading to impaired oxygen
delivery and tissue hypoxia. Lethal when methemoglobin concentration exceeds

70% [1].

Primary
Exposure
Route

Inhalation; vapors may cause dizziness or asphyxiation without warning, especially

in confined areas [2].

| Explosive & Flammability Properties | - State: Gas or liquid (boiling point: -12 °C) [3].

Flammability: Extremely flammable; forms explosive mixtures with air [2].

Reactivity: Heat-sensitive explosive; strong oxidizing agent; sensitivity increased by metal oxides;
reacts with inorganic bases to form explosive salts [3] [2]. |

Emergency Response and First Aid

Inhalation: Move affected person to fresh air immediately. Seek immediate medical attention. Be

aware that symptoms of asphyxiation or methemoglobinemia (like a blue-gray discoloration of the
skin) may occur without warning [1] [2].
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Fire: Do not extinguish a leaking gas fire unless the leak can be stopped safely. For large fires, use

water spray or fog. Cool containers exposed to fire with flooding quantities of water from a maximum
distance [2].

Leak: Eliminate all ignition sources. Isolate the spill or leak area for at least 100 meters in all
directions. Use water spray to reduce vapor clouds. Do not direct water at the spill source, as icing

may occur [2].

For Experimental Planning

Substitute if Possible: Carefully consider if a less hazardous chemical can be used for the intended

reaction. Methyl nitrite is a known precursor and intermediate in some syntheses, such as the
production of phenylpropanolamine [3] [1].

Understand the Biochemical Mechanism: Methyl nitrite is thought to cause methemoglobinemia
by generating methemoglobin [1]. The nitrite ion (NO₂⁻) from the compound can be reduced to nitric

oxide (NO) in the bloodstream under hypoxic conditions [4] [5]. This reaction, particularly with
deoxyhemoglobin, disrupts the blood's oxygen-carrying capacity [4] [5]. The following diagram

illustrates this pathway:
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Frequently Asked Questions (FAQs)

What makes methyl nitrite so dangerous compared to other nitrites? Its high volatility as a gas at

room temperature creates a significant and rapid inhalation risk. Furthermore, it is a heat-sensitive

explosive, and its sensitivity is increased by the presence of metal oxides [3] [2].

What are the signs of methemoglobinemia? The most telling sign is a conspicuous blue-gray

discoloration (cyanosis) of the skin, which was observed in fatal cases across various parts of the body,
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including the skin and mucous membranes [1]. Internally, this discoloration can also be found in

organs and blood vessels [1].

What specific engineering controls are required? Work must be conducted in a certified fume hood

or, preferably, within a closed-system apparatus to prevent any release of the gas into the laboratory

atmosphere. All equipment must be properly grounded to prevent static discharge [2].

What personal protective equipment (PPE) is necessary? For handling the gas, wear a positive

pressure self-contained breathing apparatus (SCBA). Standard structural firefighters' protective

clothing offers only limited chemical protection [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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